Ethyl 2-[(4-cyanophenyl)sulfonylamino]benzoate

• Molecular Formula: C16H14N2O4S
• Molecular Weight: 330.4 g/mol
• IUPAC Name: ethyl 2-[(4-cyanophenyl)sulfonylamino]benzoate
• InChI: InChI=1S/C16H14N2O4S/c1-2-22-16(19)14-5-3-4-6-15(14)18-23(20,21)13-9-7-12(11-17)8-10-13/h3-10,18H,2H2,1H3
• InChI Key: LMOLNSCJFNIXIZ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=CC=C1NS(=O)(=O)C2=CC=C(C=C2)C#N

Description

Ethyl 2-[(4-cyanophenyl)sulfonylamino]benzoate, also known as NBD-556, is a chemical compound that has gained attention in the scientific community due to its potential use as a tool for studying the role of certain proteins in the body. This compound has been synthesized using various methods and has been used in a number of scientific studies to investigate its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of Ethyl 2-[(4-cyanophenyl)sulfonylamino]benzoate involves its binding to the CFTR protein. This binding results in a conformational change in the protein, which leads to an increase in its activity. Specifically, Ethyl 2-[(4-cyanophenyl)sulfonylamino]benzoate has been shown to increase the open probability of CFTR channels, leading to an increase in chloride ion transport across cell membranes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Ethyl 2-[(4-cyanophenyl)sulfonylamino]benzoate are largely related to its effects on CFTR activity. As mentioned previously, this compound has been shown to increase the open probability of CFTR channels, leading to an increase in chloride ion transport across cell membranes. This can have a number of downstream effects on cellular processes, including the regulation of ion and fluid transport, as well as the regulation of pH and other cellular signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 2-[(4-cyanophenyl)sulfonylamino]benzoate in lab experiments is its specificity for CFTR. This compound has been shown to bind specifically to CFTR and modulate its activity, making it a useful tool for studying the function of this protein. However, one limitation of using Ethyl 2-[(4-cyanophenyl)sulfonylamino]benzoate is its potential for off-target effects. While this compound has been shown to be specific for CFTR, there is always the possibility that it may interact with other proteins or cellular processes, leading to unintended effects.

Future Directions

There are a number of future directions for research involving Ethyl 2-[(4-cyanophenyl)sulfonylamino]benzoate. One area of interest is the development of more specific and potent CFTR modulators. While Ethyl 2-[(4-cyanophenyl)sulfonylamino]benzoate has shown promise as a tool for studying CFTR function, there is still much to be learned about the role of this protein in health and disease. Additionally, there is interest in exploring the potential therapeutic applications of CFTR modulators, particularly in the treatment of cystic fibrosis and other related diseases.
In conclusion, Ethyl 2-[(4-cyanophenyl)sulfonylamino]benzoate is a chemical compound that has gained attention in the scientific community due to its potential use as a tool for studying the role of certain proteins in the body. This compound has been synthesized using various methods and has been used in a number of scientific studies to investigate its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. While there is still much to be learned about the role of Ethyl 2-[(4-cyanophenyl)sulfonylamino]benzoate in health and disease, this compound has shown promise as a tool for advancing our understanding of cellular processes and developing new therapies for a range of diseases.

Synthesis Methods

Ethyl 2-[(4-cyanophenyl)sulfonylamino]benzoate can be synthesized using a number of different methods. One common method involves the reaction of 4-cyanobenzenesulfonyl chloride with ethyl 2-aminobenzoate in the presence of a base such as triethylamine. This reaction results in the formation of Ethyl 2-[(4-cyanophenyl)sulfonylamino]benzoate as a white solid with a melting point of around 205-206°C.

Scientific Research Applications

Ethyl 2-[(4-cyanophenyl)sulfonylamino]benzoate has been used in a number of scientific studies as a tool for investigating the role of certain proteins in the body. One such protein is the cystic fibrosis transmembrane conductance regulator (CFTR), which is involved in regulating the transport of chloride ions across cell membranes. Ethyl 2-[(4-cyanophenyl)sulfonylamino]benzoate has been shown to bind to CFTR and modulate its activity, making it a useful tool for studying the function of this protein.